3-Iodo-4-nitro-N,N-dimethylaniline
Overview
Description
“3-Iodo-4-nitro-N,N-dimethylaniline” is a chemical compound with the molecular formula C8H9IN2O2 and a molecular weight of 292.07 . It is a derivative of dimethylaniline , which is an organic compound featuring a dimethylamino group attached to a phenyl group .
Synthesis Analysis
The synthesis of “3-Iodo-4-nitro-N,N-dimethylaniline” could potentially involve iodination of dimethylaniline . This is similar to the synthesis of 4-Iodo-N,N-dimethylaniline, which is prepared by iodination of dimethylaniline . In a study, the reactions of N-iodobutyrolactam with 4-nitro-N,N-dimethylaniline were investigated under optimized reaction conditions .Molecular Structure Analysis
The molecular structure of “3-Iodo-4-nitro-N,N-dimethylaniline” consists of an iodine atom, a nitro group, and a dimethylamino group attached to a phenyl ring .Chemical Reactions Analysis
A study reported an efficient TEMPO-catalyzed C–N cross-coupling amidation of electron-deficient tertiary anilines using N-haloamides . A variety of electron-deficient tertiary anilines and N-iodoamides or N-bromoamides reacted efficiently and provided the desired coupling products in high yields under milder conditions .Scientific Research Applications
Piezoelectric Applications
3-Iodo-4-nitro-N,N-dimethylaniline is a piezoelectric organic superplastic and superelastic charge transfer molecular crystal . It is used in the fabrication of highly aligned poly-l-lactic acid polymer microfibers with embedded N,N-dimethyl-4-nitroaniline nanocrystals using the electrospinning technique . The composite fibers display an extraordinarily high piezoelectric output response .
Optical Applications
The compound is also used in optical applications. The fibers show solid-state blue fluorescence, important for emission applications, with a long lifetime decay .
Non-linear Optical (NLO) Properties
N,N-dimethyl-4-nitroaniline is an organic chromophore used as a reference compound in the study of non-linear optical (NLO) properties of chromophores . Its significant bathochromic shift enables the analysis of electrostatic interactions between the molecule and the surrounding medium .
Telecommunications
The bathochromic shift property of 3-Iodo-4-nitro-N,N-dimethylaniline makes it suitable for potential applications in the field of telecommunications .
Optical Data Storage
The compound’s unique properties also make it suitable for applications in optical data storage .
Information Processing
3-Iodo-4-nitro-N,N-dimethylaniline is also used in information processing due to its unique optical properties .
Aromatic Intermediate
It is used as an aromatic intermediate in the experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials .
Synthesis of Anilines
The compound is used in the synthesis of anilines . The reaction mechanism and the relative activities of these substituents are affected by the structure of the substrates, the nature of the nucleophiles, and the reaction conditions .
Safety and Hazards
properties
IUPAC Name |
3-iodo-N,N-dimethyl-4-nitroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IN2O2/c1-10(2)6-3-4-8(11(12)13)7(9)5-6/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJSYFLMIHMPPRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=C(C=C1)[N+](=O)[O-])I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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